5-Chloro-2-methoxy-benzimidic acid ethyl ester

• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• IUPAC Name: ethyl 5-chloro-2-methoxybenzenecarboximidate
• InChI: InChI=1S/C10H12ClNO2/c1-3-14-10(12)8-6-7(11)4-5-9(8)13-2/h4-6,12H,3H2,1-2H3
• InChI Key: QPYGXMGWVPDPET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1=C(C=CC(=C1)Cl)OC

Description

5-Chloro-2-methoxy-benzimidic acid ethyl ester is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrogen chloride gas (˜200 mmol) was passed into a solution of 5-chloro-2-methoxy-benzonitrile(1.68 g, 10.0 mmol) in ethanol (50 ml). After stirring for 48 hours, the mixture was concentrated under reduced pressure. The residue was treated with ethyl acetate (25 ml) and stirred for 1 hour. Filtration provided 5-chloro-2-methoxy-benzimidic acid ethyl ester (1.20 g, 56% yield) as a white powder.